Cas no 2137811-72-2 (Pyridine, 5-(3-fluoro-4-methylphenyl)-2-nitro-)

• Product Name: Pyridine, 5-(3-fluoro-4-methylphenyl)-2-nitro-
• CAS No: 2137811-72-2
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 5268391
• Update Time: 2025-07-20

Pyridine, 5-(3-fluoro-4-methylphenyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-(3-fluoro-4-methylphenyl)-2-nitro-

• Inchi： 1S/C12H9FN2O2/c1-8-2-3-9(6-11(8)13)10-4-5-12(14-7-10)15(16)17/h2-7H,1H3
• InChI Key： DRCQSNPTSXPLQV-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=NC=C(C2=CC=C(C)C(F)=C2)C=C1

Additional information on Pyridine, 5-(3-fluoro-4-methylphenyl)-2-nitro-

Recent Advances in the Study of Pyridine, 5-(3-fluoro-4-methylphenyl)-2-nitro- (CAS: 2137811-72-2) in Chemical Biology and Pharmaceutical Research

Pyridine derivatives have long been a focal point in chemical biology and pharmaceutical research due to their versatile pharmacological properties. Among these, Pyridine, 5-(3-fluoro-4-methylphenyl)-2-nitro- (CAS: 2137811-72-2) has recently emerged as a compound of significant interest. This research brief synthesizes the latest findings on this compound, highlighting its potential applications, mechanisms of action, and ongoing research directions.

The compound Pyridine, 5-(3-fluoro-4-methylphenyl)-2-nitro- has been investigated for its role as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have demonstrated its utility in the development of kinase inhibitors, particularly those targeting inflammatory and oncogenic pathways. The presence of the nitro group and the fluorine-substituted phenyl ring enhances its binding affinity to specific protein targets, making it a promising candidate for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's inhibitory effects on a range of kinases, including JAK2 and EGFR. The study employed molecular docking simulations and in vitro assays to elucidate the compound's binding modes and efficacy. Results indicated that Pyridine, 5-(3-fluoro-4-methylphenyl)-2-nitro- exhibited selective inhibition of JAK2 with an IC50 value of 0.8 μM, suggesting its potential as a lead compound for treating myeloproliferative disorders.

Another significant development involves the compound's application in radiopharmaceuticals. A recent preprint on bioRxiv detailed its use as a precursor for fluorine-18 labeled tracers in positron emission tomography (PET) imaging. The nitro group's reactivity allows for efficient radiolabeling, enabling the visualization of tumor microenvironments in preclinical models. This innovation could pave the way for more accurate diagnostic tools in oncology.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. A 2024 review in ACS Chemical Biology highlighted issues such as metabolic stability and solubility, which could limit its clinical translation. Ongoing research is focused on structural modifications to address these limitations while preserving its biological activity.

In conclusion, Pyridine, 5-(3-fluoro-4-methylphenyl)-2-nitro- (CAS: 2137811-72-2) represents a versatile scaffold with broad applications in drug discovery and diagnostic imaging. Continued research into its mechanisms and derivatives is expected to yield significant advancements in the treatment of cancer and inflammatory diseases. Future studies should prioritize in vivo validation and the development of scalable synthetic routes to facilitate its transition from bench to bedside.